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Compound of Interest

Compound Name: Neolancerin

Cat. No.: B11934351 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Neolancerin, a naturally occurring xanthone C-glycoside, has garnered interest within the

scientific community for its potential biological activities. This technical guide provides a

comprehensive overview of the structural elucidation of Neolancerin, detailing the

spectroscopic data and experimental methodologies employed in its characterization.

Compound Profile
Compound Name: Neolancerin

Chemical Class: Xanthone C-glycoside

Molecular Formula: C₁₉H₁₈O₁₀[1]

IUPAC Name: 1,3,7-trihydroxy-2-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-

2-yl]xanthen-9-one

Natural Sources:Gentiana lanceolata, Gentiana lactea, Hypericum sampsonii

Spectroscopic Data for Structural Elucidation
The structural framework of Neolancerin was primarily determined through a combination of

nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provided critical insights into the carbon-hydrogen framework of

Neolancerin.

Table 1: ¹H-NMR Spectroscopic Data for Neolancerin (400 MHz, CD₃OD)[1]

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-8 7.48 d 3.2

H-5 7.37 d 7.2

H-6 7.25 dd 7.2, 3.2

Note: Complete ¹H and ¹³C-NMR data from the original isolation paper are essential for full

structural assignment and are currently being sourced from primary literature.

Mass Spectrometry (MS)
Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern of

a compound, further confirming its structure.

At present, specific mass spectrometry fragmentation data for Neolancerin from primary

literature is not available in the public domain. This guide will be updated as this information is

procured.

Experimental Protocols
A detailed understanding of the experimental procedures is vital for the replication of scientific

findings and for the development of related analytical methods.

Isolation of Neolancerin
The following is a generalized workflow for the isolation of xanthone glycosides like

Neolancerin from plant material. The specific details for Neolancerin are pending retrieval

from the original publication.
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Dried Plant Material
(e.g., Gentiana sp.)

Solvent Extraction
(e.g., with Methanol or Ethanol)

Liquid-Liquid Partitioning
(e.g., with Ethyl Acetate and Water)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Preparative HPLC

Pure Neolancerin
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Figure 1. General workflow for the isolation of Neolancerin.

Spectroscopic Analysis
The isolated Neolancerin is subjected to various spectroscopic techniques to elucidate its

structure.
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Figure 2. Spectroscopic analysis workflow for Neolancerin.

Signaling Pathways and Logical Relationships
While the primary focus of this guide is on structural elucidation, it is important to contextualize

the relevance of Neolancerin in potential signaling pathways, which is an active area of

research.

Neolancerin Molecular Target(s)
Binds to Signaling Pathway

(e.g., Inflammatory Pathway)
Modulates Biological Response

(e.g., Anti-inflammatory Effect)
Leads to

Click to download full resolution via product page

Figure 3. Hypothetical signaling pathway involving Neolancerin.

Conclusion and Future Directions
The structural elucidation of Neolancerin has been established through foundational

spectroscopic techniques. However, a complete and publicly accessible dataset, including

detailed ¹³C-NMR, mass spectrometry fragmentation, and comprehensive isolation protocols

from the primary literature, is still needed for a thorough and replicable scientific record. Future

research should focus on obtaining and disseminating this data, as well as exploring the

compound's bioactivity and potential therapeutic applications. This will provide a more
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complete picture of Neolancerin's chemical and biological properties for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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